N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine

• IUPAC Name: N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• InChI: InChI=1S/C13H16F3N5/c14-13(15,16)12-19-18-11-7-6-10(20-21(11)12)17-8-9-4-2-1-3-5-9/h6-7,9H,1-5,8H2,(H,17,20)
• InChI Key: RZYVHBYHYCMUTD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC2=NN3C(=NN=C3C(F)(F)F)C=C2
• Molecular Formula: C13H16F3N5
• Molecular Weight: 299.29 g/mol

Description

N-(Cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine, also known as N-CMTTP, is a synthetic compound that has been used in scientific research for a variety of applications. It is a derivative of the pyridazinone family of compounds, which are known for their unique properties and broad range of applications. N-CMTTP has been found to have a range of biochemical and physiological effects, as well as a range of advantages and limitations for lab experiments.

Scientific Research Applications

N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine has been used in scientific research in a variety of applications, including drug discovery, drug delivery, and cancer research. In drug discovery, N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine has been used to study the effects of different drugs on the body and to identify potential new treatments. In drug delivery, N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine has been used to improve the delivery of drugs to the body, such as by increasing the solubility of drugs in the body. In cancer research, N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine has been used to study the effects of different drugs on cancer cells and to identify potential new treatments.

Mechanism of Action

The mechanism of action of N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine is not yet fully understood. However, it is believed that the compound acts as a pro-drug, meaning that it is converted into an active drug by the body. It is thought that N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine is converted into an active compound by the enzyme cytochrome P450, which is found in the liver. This active compound then binds to receptors in the body, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine has been found to have a range of biochemical and physiological effects. In animal studies, N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine has been found to increase the levels of certain neurotransmitters, such as serotonin and dopamine. This can lead to an increase in mood and an overall feeling of wellbeing. In addition, N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine has been found to reduce inflammation and pain, as well as to have anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, meaning that it is readily available for use in experiments. Additionally, it is a relatively stable compound, meaning that it can be stored for long periods of time without degrading. However, one limitation is that it is a relatively expensive compound, meaning that it may not be feasible to use in large-scale experiments.

Future Directions

There are a number of potential future directions for N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine. One potential direction is to further study the effects of N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine on neurotransmitter levels in the body, as well as its potential effects on mood and wellbeing. Additionally, further research could be done to explore the potential anti-cancer properties of N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine, as well as its potential effects on inflammation and pain. Finally, further research could be done to explore the potential of N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine as a drug delivery system, as well as its potential applications in drug discovery.

Synthesis Methods

N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine is synthesized by a method known as the “Mannich reaction.” This involves the reaction of an aldehyde, an amine and a carbonyl compound in the presence of an acid catalyst. In the case of N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine, the aldehyde is cyclohexylmethyl, the amine is trifluoromethyl, and the carbonyl compound is [1,2,4]triazolo[4,3-b]pyridazin-6-amine. This reaction produces a compound with the structure of N-(cyclohexylmethyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine, which is then purified and tested.